5-Chloro-2-pentyl-1H-benzimidazole-6-sulfonamide

• CAS RN: 89725-18-8
• Molecular Formula: C12H16ClN3O2S
• Molecular Weight: 301.79 g/mol
• IUPAC Name: 6-chloro-2-pentyl-3H-benzimidazole-5-sulfonamide
• InChI: InChI=1S/C12H16ClN3O2S/c1-2-3-4-5-12-15-9-6-8(13)11(19(14,17)18)7-10(9)16-12/h6-7H,2-5H2,1H3,(H,15,16)(H2,14,17,18)
• InChI Key: LJZVGANTTPQISJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NC2=CC(=C(C=C2N1)S(=O)(=O)N)Cl

Description

5-Chloro-2-pentyl-1H-benzimidazole-6-sulfonamide is a useful research compound. Its molecular formula is C12H16ClN3O2S and its molecular weight is 301.79 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of 4 N hydrochloric acid containing 11.8 g of 2-amino-4-chloro-5-sulfamylaniline was added 9.2 g of hexanoic acid and the suspension refluxed for 6 hours. Concentration in vacuo provided a solid which was then slowly added with stirring to 100 ml of 38% ammonium hydroxide. After collecting the solid by filtration, the precipitate was added to 400 ml of methanol and the suspension brought to a boil. Charcoal was then added and the mixture filtered through filter paper, cooled, and filtered through Celite. Concentration in vacuo gave brown crystals which upon recrystallization from acetonitrile provided 2.6 g of product, mp 183°-185°.